Cas no 2137026-25-4 (Acetamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-2-chloro-)

• Product Name: Acetamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-2-chloro-
• CAS No: 2137026-25-4
• MF: C₁₁H₁₅ClN₂O₃
• MW: 258.701401948929
• CID: 5255687
• Update Time: 2025-06-29

Acetamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-2-chloro-

• Inchi： 1S/C11H15ClN2O3/c12-5-10(16)14-9(6-15)11(17)7-1-3-8(13)4-2-7/h1-4,9,11,15,17H,5-6,13H2,(H,14,16)/t9-,11-/m1/s1
• InChI Key： JGPGCRNMNNWHIE-MWLCHTKSSA-N
• SMILES： C(N[C@H](CO)[C@@H](C1=CC=C(N)C=C1)O)(=O)CCl

Additional information on Acetamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-2-chloro-

Acetamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-2-chloro

The compound with CAS No 2137026-25-4, known as Acetamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-2-chloro, is a complex organic molecule with significant potential in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a chiral center at the (1R,2R) configuration, which plays a crucial role in its pharmacokinetic properties. The presence of a 4-aminophenyl group suggests potential interactions with aromatic-amino acid residues in protein targets, while the hydroxy and hydroxymethyl groups contribute to hydrogen bonding capabilities, enhancing its solubility and bioavailability. The chloro substituent further modulates the electronic properties of the molecule, influencing its reactivity and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed asymmetric catalysis and stereocontrolled reactions to achieve high enantiomeric excess, which is critical for its therapeutic applications. The use of environmentally friendly reagents and conditions has also been explored to align with green chemistry principles.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies have shown its ability to inhibit cyclooxygenase (COX) enzymes, which are central to pain and inflammation mechanisms. Additionally, it has exhibited selective activity against certain kinases, making it a promising candidate for anti-cancer drug development.

One of the most recent breakthroughs involves the use of computational modeling to predict the binding affinities of this compound to various protein targets. Advanced molecular docking studies have revealed that the 4-aminophenyl group interacts favorably with hydrophobic pockets in target enzymes, while the hydroxymethyl group participates in critical hydrogen bonds. These insights have guided further optimization of the compound's structure to enhance its potency and reduce off-target effects.

The stereochemistry of this compound is another area of active research. The (1R,2R) configuration has been shown to significantly influence its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). Preclinical studies have demonstrated that this configuration enhances oral bioavailability and reduces clearance rates compared to other stereoisomers.

Moreover, recent investigations into the metabolic pathways of this compound have identified key metabolites that retain significant biological activity. This suggests that the compound may exhibit prolonged efficacy in vivo, which is advantageous for chronic disease management.

In conclusion, Acetamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-2-chloro (CAS No 2137026-25-4) represents a cutting-edge molecule with immense potential in drug discovery. Its unique structural features, combined with recent advancements in synthetic methods and pharmacological research, position it as a valuable asset in the development of novel therapeutics targeting inflammatory diseases and cancer.